Cas no 100331-08-6 (Benzamide,2,6-difluoro-N-[[[4-[(1,1,2,2-tetrafluoroethyl)thio]phenyl]amino]carbonyl]-)
![Benzamide,2,6-difluoro-N-[[[4-[(1,1,2,2-tetrafluoroethyl)thio]phenyl]amino]carbonyl]- structure](https://www.kuujia.com/scimg/cas/100331-08-6x500.png)
100331-08-6 structure
Product name:Benzamide,2,6-difluoro-N-[[[4-[(1,1,2,2-tetrafluoroethyl)thio]phenyl]amino]carbonyl]-
Benzamide,2,6-difluoro-N-[[[4-[(1,1,2,2-tetrafluoroethyl)thio]phenyl]amino]carbonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide,2,6-difluoro-N-[[[4-[(1,1,2,2-tetrafluoroethyl)thio]phenyl]amino]carbonyl]-
- 2,6-difluoro-N-[[4-(1,1,2,2-tetrafluoroethylsulfanyl)phenyl]carbamoyl]benzamide
- Benzamide, 2,6-difluoro-N-(((4-((1,1,2,2- tetrafluoroethyl)thio)phenyl)amino)carbonyl)-
- 100331-08-6
- KHDFIAQCSUVUBO-UHFFFAOYSA-N
- CHEMBL2287836
- 2,6-Difluoro-N-((4-(1,1,2,2-tetrafluoroethylsulfanyl)phenyl)carbamoyl)benzamide
- 2,6-Difluoro-N-(((4-((1,1,2,2- tetrafluoroethyl)thio)phenyl)amino)carbonyl)benzamide
- Benzamide, 2,6-difluoro-N-[[[4-[(1,1,2,2-tetrafluoroethyl)thio]phenyl]amino]carbonyl]-
- SCHEMBL10798511
- DTXSID70143170
-
- Inchi: 1S/C16H10F6N2O2S/c17-10-2-1-3-11(18)12(10)13(25)24-15(26)23-8-4-6-9(7-5-8)27-16(21,22)14(19)20/h1-7,14H,(H2,23,24,25,26)
- InChI Key: KHDFIAQCSUVUBO-UHFFFAOYSA-N
- SMILES: FC1C=CC=C(F)C=1C(NC(NC1C=CC(SC(F)(F)C(F)F)=CC=1)=O)=O
Computed Properties
- Exact Mass: 408.0368
- Monoisotopic Mass: 408.03671771g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 521
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 83.5Ų
Experimental Properties
- PSA: 58.2
Benzamide,2,6-difluoro-N-[[[4-[(1,1,2,2-tetrafluoroethyl)thio]phenyl]amino]carbonyl]- Related Literature
-
E. Shuang,Jian-Hua Wang,Xu-Wei Chen Nanoscale, 2020,12, 6852-6860
-
Hualin Xiong,Guangbin Cheng,Zaichao Zhang,Hongwei Yang New J. Chem., 2019,43, 7784-7789
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Hsing-I. Hsiang,Chang-Ting Yang,Jui-Huan Tu RSC Adv., 2016,6, 99297-99305
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